![molecular formula C23H23NO4 B6234927 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-1-carboxylic acid CAS No. 2758006-06-1](/img/no-structure.png)
1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-1-carboxylic acid
Overview
Description
1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-1-carboxylic acid, also known as 9-FMC, is a novel synthetic compound with a wide array of potential applications in the scientific and medical fields. 9-FMC is a derivative of fluorene, a naturally occurring organic compound, and is a promising candidate for use in drug design and development. 9-FMC has been studied extensively in recent years, with promising results in terms of its potential applications in the laboratory and clinical settings.
Scientific Research Applications
1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-1-carboxylic acid has been studied for its potential applications in the scientific and medical fields. It has been used as a model compound for drug design and development, as well as for the study of enzyme-catalyzed reactions. It has also been studied for its potential use as a fluorescent probe for the detection of proteins and other biomolecules. In addition, 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-1-carboxylic acid has been studied for its potential use in the synthesis of other compounds, such as cyclic peptides, and as a reagent in the synthesis of other organic compounds.
Mechanism of Action
The mechanism of action of 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-1-carboxylic acid is not yet fully understood. However, it is believed that the compound binds to certain enzymes, such as cytochrome P450, and inhibits their activity. This inhibition of enzyme activity results in changes in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-1-carboxylic acid are largely unknown. However, it is believed that the compound may have an effect on certain hormones, such as cortisol, and may also affect the metabolism of certain drugs. In addition, 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-1-carboxylic acid may have an effect on the immune system, as well as on the cardiovascular and nervous systems.
Advantages and Limitations for Lab Experiments
The use of 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-1-carboxylic acid in laboratory experiments has several advantages. The compound is relatively inexpensive and easy to synthesize, making it a cost-effective option for research. In addition, 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-1-carboxylic acid is relatively stable, making it suitable for use in long-term experiments. However, there are also some limitations to the use of 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-1-carboxylic acid in laboratory experiments. The compound is not water-soluble, making it difficult to use in certain types of experiments. In addition, 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-1-carboxylic acid is not very soluble in organic solvents, making it difficult to use in certain types of reactions.
Future Directions
There are a number of potential future directions for research into the use of 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-1-carboxylic acid. These include further research into its mechanism of action, as well as its potential therapeutic applications. In addition, further research into its potential use as a fluorescent probe for the detection of proteins and other biomolecules is needed. Other potential future directions include the development of new synthesis methods for 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-1-carboxylic acid, as well as the development of new methods for its use in laboratory experiments. Finally, further research into the safety and toxicity of 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-1-carboxylic acid is needed in order to ensure its safe use in the laboratory and clinical settings.
Synthesis Methods
1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-1-carboxylic acid is synthesized through a multi-step process involving the reaction of fluorene with methoxycarbonylamine in the presence of a base catalyst. The reaction is carried out in a solvent such as dichloromethane or ethyl acetate at room temperature. The product of this reaction is a mixture of the desired 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-1-carboxylic acid and a by-product, which can be separated by column chromatography. The yield of the reaction is typically in the range of 75-85%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-1-carboxylic acid' involves the protection of the amine group, followed by the formation of the spirocyclic ring system and the deprotection of the amine group. The final step involves the introduction of the carboxylic acid group.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydride", "Boc anhydride", "Diisopropylethylamine", "1,6-dibromohexane", "Triethylamine", "Palladium on carbon", "Hydrogen gas", "TFA", "Dichloromethane", "Sodium bicarbonate", "Sodium chloride", "Water", "Ethyl acetate", "Sodium hydroxide", "Methanesulfonic acid", "Acetic anhydride", "Pyridine", "Methanol", "Ethanol", "Acetic acid" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydride to form 9H-fluorene methoxide.", "Boc anhydride and diisopropylethylamine are added to the reaction mixture to protect the amine group, forming Boc-protected 9H-fluorene methoxide.", "1,6-dibromohexane is reacted with Boc-protected 9H-fluorene methoxide in the presence of triethylamine to form the spirocyclic ring system.", "The Boc protecting group is removed using TFA, yielding the intermediate compound.", "The intermediate compound is reacted with methanesulfonic acid to introduce the carboxylic acid group.", "The final compound is obtained by deprotecting the amine group using sodium hydroxide and acetic acid, followed by purification using column chromatography." ] } | |
CAS RN |
2758006-06-1 |
Molecular Formula |
C23H23NO4 |
Molecular Weight |
377.4 |
Purity |
95 |
Origin of Product |
United States |
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